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Compound of Interest

Dihydroepistephamiersine 6-
Compound Name:
acetate

cat. No.: B15591280

Dihydroepistephamiersine 6-acetate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the known molecular properties of
Dihydroepistephamiersine 6-acetate. The following data has been compiled to support
research and development activities.

Core Molecular Data

The fundamental molecular characteristics of Dihydroepistephamiersine 6-acetate are
presented below. This information is critical for a range of applications, from analytical method
development to computational modeling.

Property Value Source
Molecular Weight 433.5 [1]
Molecular Formula C23H31NO7 [1]

Biological and Experimental Data

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15591280?utm_src=pdf-interest
https://www.benchchem.com/product/b15591280?utm_src=pdf-body
https://www.benchchem.com/product/b15591280?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9558539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9558539/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

As of the current date, specific information regarding the signaling pathways, detailed
experimental protocols, and biological activities of Dihydroepistephamiersine 6-acetate is not
available in the public domain. Extensive searches have not yielded published literature on
these aspects of the compound. Therefore, the creation of diagrams for signaling pathways or
experimental workflows, and the detailing of experimental protocols, cannot be provided at this
time.

Researchers interested in this molecule are encouraged to undertake novel investigations to
elucidate its biological function and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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